BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the
Toxicological Profile of N-Nitrosoglyphosate
Sodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006

A Note on Data Availability: Publicly available toxicological data for N-Nitrosoglyphosate
sodium is limited. This document summarizes the existing information, drawing from safety
data sheets, regulatory assessments of it as an impurity, and the broader scientific literature on
nitrosamines to infer its potential toxicological profile. A comprehensive toxicological
assessment would require dedicated studies.

N-Nitrosoglyphosate sodium is a nitrosamine that is a degradation product and synthetic
impurity of the widely used herbicide, glyphosate.[1][2] Due to its classification as a
nitrosamine, a class of compounds known for their carcinogenic properties, the presence of N-
Nitrosoglyphosate in glyphosate formulations is a significant concern.[3][4]

Hazard Identification and Classification

While a complete toxicological profile is not available, a Safety Data Sheet (SDS) for N-Nitroso-
glyphosate provides key hazard information.[5]

Table 1: GHS Hazard Statements for N-Nitroso-glyphosate
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Hazard Class

Hazard Statement

Acute toxicity (Oral)

H302: Harmful if swallowed

Skin corrosion/irritation

H315: Causes skin irritation

Serious eye damage/eye irritation

H318: Causes serious eye damage

Specific target organ toxicity, single exposure ] S
) o H335: May cause respiratory irritation
(Respiratory tract irritation)

Hazardous to the aquatic environment, acute ] o
H401: Toxic to aquatic life
hazard

Hazardous to the aquatic environment, long- H411: Toxic to aquatic life with long lasting

term hazard effects

Source: Synquest Labs Safety Data Sheet[5]

Regulatory Limits

Regulatory bodies have set limits for the maximum allowable concentration of N-
Nitrosoglyphosate in technical glyphosate products.

Table 2: Regulatory Limits for N-Nitrosoglyphosate

Regulatory Body Maximum Limit Reference
Food and Agricultural
Organization of the United 1 mg/kg (1 ppm) [4]16]
Nations (FAO)
United States Environmental

1 ppm [2]

Protection Agency (US EPA)

These limits are established to minimize potential risks associated with this impurity, which is
recognized as a genotoxic carcinogen.[6]

General Toxicology of Nitrosamines
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The primary toxicological concern for N-Nitrosoglyphosate stems from its classification as a
nitrosamine. N-nitroso compounds (NOCs) are a group of chemicals known to be potent
genotoxic carcinogens.[7]

A significant body of research has demonstrated the carcinogenic potential of nitrosamines.[8]
Many N-nitroso compounds are classified as probable or confirmed human carcinogens by the
International Agency for Research on Cancer (IARC).[7] Animal studies have shown that
nitrosamines can induce tumors in various organs.[9] The carcinogenic action of nitrosamines
is linked to their ability to directly damage DNA, leading to mutations that can initiate cancer.[7]

Nitrosamines are genotoxic, meaning they can damage the genetic material within a cell.[10]
Their metabolic activation can lead to the formation of reactive intermediates that can alkylate
DNA, forming DNA adducts. This DNA damage, if not repaired, can lead to mutations and
chromosomal aberrations, which are key events in the initiation of cancer.[10]

The carcinogenic mechanism of nitrosamines generally involves metabolic activation by
cytochrome P450 enzymes.[10] This process transforms the relatively inert nitrosamine into a
highly reactive electrophilic species. This reactive metabolite can then bind to nucleophilic sites
on DNA, forming adducts. These adducts can cause mispairing during DNA replication, leading
to permanent mutations in the genetic code.

Metabolic Activation DNA Damage and Mutagenesis

Cytochrome P450 Enzymes Faulty DNA Repair/Replication Initiation
Nitrosamine Reactive Metabolite Allylation DNA DNA Adducts g Mutation Cancer
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General Carcinogenic Mechanism of Nitrosamines.

Analytical Methodology for Detection

Given the regulatory limits on N-Nitrosoglyphosate, robust analytical methods for its detection
in glyphosate samples are crucial. The most common methods involve High-Performance
Liquid Chromatography (HPLC).
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A widely referenced method for the determination of N-Nitrosoglyphosate in technical
glyphosate is based on HPLC with post-column derivatization.[3][11]

1. Sample Preparation:

o A known weight of the technical glyphosate sample is dissolved in a sodium hydroxide
solution.

e The solution is then diluted to a specific volume with deionized water.
2. Chromatographic Separation:

e An aliquot of the prepared sample is injected into an HPLC system.

e The separation is achieved using a strong anion exchange column.

e The mobile phase typically consists of a buffer solution, such as monobasic ammonium
phosphate.

3. Post-Column Derivatization:

» After separation on the column, the eluate containing N-Nitrosoglyphosate is mixed with a
strong acid (e.g., hydrobromic acid) to facilitate denitrosation, which releases a nitrosyl
cation.

« This nitrosyl cation then reacts with a chromogenic reagent, typically a mixture of N-(1-
naphthyl)ethylenediamine (NED) and sulfanilamide (the Griess reagent), to form a colored
azo dye.

4. Detection:

e The resulting colored compound is detected by a UV-Vis spectrophotometric detector at a
specific wavelength (e.g., 546 nm).

5. Quantification:

e The concentration of N-Nitrosoglyphosate in the sample is determined by comparing the
peak area of the sample to a calibration curve prepared from known standards.
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Analytical Workflow for N-Nitrosoglyphosate Detection.

Data Gaps and Future Research

The current understanding of the toxicological profile of N-Nitrosoglyphosate sodium is
incomplete. Key data gaps include:

+ Pharmacokinetics (ADME): No studies are publicly available on the absorption, distribution,
metabolism, and excretion of N-Nitrosoglyphosate sodium.
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» Acute and Chronic Toxicity: Quantitative data from acute and chronic toxicity studies are
lacking.

» Carcinogenicity: While inferred from its chemical class, specific carcinogenicity studies on N-
Nitrosoglyphosate have not been published.

e Reproductive and Developmental Toxicity: There is no information on the potential
reproductive or developmental effects of this compound.

To conduct a thorough risk assessment, dedicated toxicological studies on N-
Nitrosoglyphosate sodium are necessary. These studies would provide the data needed to
establish a comprehensive toxicological profile and refine regulatory limits to ensure human
and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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